Cas no 2228726-11-0 (2-(2-nitroethyl)pyrazolo1,5-apyrimidine)

• Product Name: 2-(2-nitroethyl)pyrazolo1,5-apyrimidine
• CAS No: 2228726-11-0
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5999124
• PubChem ID: 165968773
• Update Time: 2025-05-30

2-(2-nitroethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethyl)pyrazolo1,5-apyrimidine
• 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine
• EN300-1745530
• 2228726-11-0

• Inchi： 1S/C8H8N4O2/c13-12(14)5-2-7-6-8-9-3-1-4-11(8)10-7/h1,3-4,6H,2,5H2
• InChI Key： OMGMKTAFBLDESP-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=C2N=CC=CN2N=1)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76Ų

Additional information on 2-(2-nitroethyl)pyrazolo1,5-apyrimidine

Introduction to 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine (CAS No: 2228726-11-0)

2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine, identified by the CAS number 2228726-11-0, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is a well-known scaffold in drug discovery, particularly for its role in developing kinase inhibitors and other therapeutic agents.

The structural composition of 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine features a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. The presence of a nitroethyl substituent at the 2-position of the pyrazole ring introduces a polar and potentially reactive functional group, which can influence both the solubility and reactivity of the molecule. This structural feature makes it an intriguing candidate for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of target enzymes involved in cancer progression, inflammation, and other diseases. The nitroethyl moiety in 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine may play a crucial role in modulating the binding affinity and selectivity of the compound towards its intended biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The pyrazolo[1,5-a]pyrimidine core is known to exhibit kinase inhibition properties, particularly against tyrosine kinases, which are overexpressed in many cancer types. The nitroethyl group could serve as a handle for further derivatization, allowing chemists to optimize the molecule's pharmacokinetic profile and improve its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the nitroethyl substituent may interact with specific amino acid residues in the active site of target enzymes, thereby enhancing the compound's inhibitory activity. This insight has guided the design of more potent derivatives with improved pharmacological properties.

The synthesis of 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitroethyl group typically involves nucleophilic substitution or addition reactions, which must be carefully controlled to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, facilitating its use in both academic research and industrial applications.

From a biological perspective, 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine has shown promising results in preclinical models. Initial studies indicate that it may exhibit anti-inflammatory and anti-proliferative effects, making it a potential candidate for treating conditions such as chronic inflammation and certain types of cancer. The nitroethyl group may contribute to these effects by modulating signaling pathways that are critical for disease progression.

The compound's solubility and stability are also important factors to consider when evaluating its potential as a therapeutic agent. The presence of the polar nitroethyl group enhances water solubility, which is favorable for oral or injectable formulations. However, stability issues must be addressed to ensure that the compound remains effective during storage and transportation.

In conclusion, 2-(2-nitroethyl)pyrazolo[1,5-a]pyrimidine (CAS No: 2228726-11-0) represents a promising scaffold for drug discovery with significant potential in treating various diseases. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an important role in the development of novel therapeutic agents.